Cas no 68173-05-7 (N,N-Dimethyl-1,2-cyclohexanediamine)

• Product Name: N,N-Dimethyl-1,2-cyclohexanediamine
• CAS No: 68173-05-7
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD09839762
• CID: 58718
• PubChem ID: 12447266
• Update Time: 2025-10-29

N,N-Dimethyl-1,2-cyclohexanediamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethylcyclohexane-1,2-diamine
• N,N'-Dimethyl-1,2-cyclohexanediamine
• N,N-Dimethyl-1,2-cyclohexanediamine
• N,N'-Dimethylcyclohexane-1,2-diamine
• Trans-N1,N1-dimethylcyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine,N,N-dimethyl- (6CI,9CI)
• FRDZGSBXKJXGNR-UHFFFAOYSA-N
• EN300-74885
• SCHEMBL145250
• 68173-05-7
• 2-N,2-N-dimethylcyclohexane-1,2-diamine
• SY037476
• (1S,2S)-N,N-Dimethyl-1,2-diaminocyclohexane
• FT-0653736
• 2-(dimethylamino)cyclohexylamine
• FT-0658177
• DTXSID30498678
• A836040
• N2,N2-dimethylcyclohexane-1,2-diamine
• MFCD09952017
• Z285186990
• (1R,2R)-N,N-Dimethyl-1,2-diaminocyclohexane
• MFCD09054929
• N~1~,N~1~-Dimethylcyclohexane-1,2-diamine
• N,N-Dimethyl-cyclohexane-1,2-diamine
• AKOS008101015
• FT-0654037
• AM101135
• 1,2-Cyclohexanediamine,N1,N1-dimethyl-
• N,N-Dimethylcyclohexane-1,2-diamine
• SY037477
• (1R,2S)-N2,N2-dimethylcyclohexane-1,2-diamine
• G27615
• trans-N,N\\'-Dimethyl-1,2-cyclohexanediamine
• DB-057823
• cis-N2,N2-dimethylcyclohexane-1,2-diamine
• (1S,2R)-N2,N2-dimethylcyclohexane-1,2-diamine
• 67198-45-2

• MDL： MFCD09839762
• Inchi： 1S/C8H18N2/c1-10(2)8-6-4-3-5-7(8)9/h7-8H,3-6,9H2,1-2H3
• InChI Key： FRDZGSBXKJXGNR-UHFFFAOYSA-N
• SMILES： N(C)(C)C1CCCCC1N

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 186.8±8.0 °C at 760 mmHg
• Flash Point: 60.2±10.2 °C
• Refractive Index: 1.49
• PSA: 29.26000
• LogP: 1.51820
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

N,N-Dimethyl-1,2-cyclohexanediamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-Dimethyl-1,2-cyclohexanediamine

N,N-Dimethyl-1,2-cyclohexanediamine: A Versatile Compound in Chemical and Pharmaceutical Applications

N,N-Dimethyl-1,2-cyclohexanediamine (CAS No. 68173-05-7) is a cyclic diamine with a unique structure that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as DMCHA, is characterized by its two methyl groups attached to the nitrogen atoms of a 1,2-cyclohexanediamine backbone. The molecular formula of N,N-Dimethyl-1,2-cyclohexanediamine is C8H18N2, and it has a molecular weight of 146.23 g/mol.

The physical properties of N,N-Dimethyl-1,2-cyclohexanediamine include a boiling point of approximately 195°C and a melting point of around -30°C. It is a colorless liquid with a slight amine odor and is soluble in water and most organic solvents. These properties make it an ideal candidate for various applications, particularly in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, the versatility of N,N-Dimethyl-1,2-cyclohexanediamine has been extensively explored in both academic research and industrial settings. One notable application is its use as a chiral ligand in asymmetric synthesis. Chiral ligands play a crucial role in the development of enantiomerically pure compounds, which are essential in pharmaceuticals where the biological activity can vary significantly between enantiomers. Studies have shown that N,N-Dimethyl-1,2-cyclohexanediamine can effectively enhance the enantioselectivity of catalytic reactions, making it a valuable tool in the synthesis of chiral drugs.

Another significant application of N,N-Dimethyl-1,2-cyclohexanediamine is in the field of polymer chemistry. It serves as an important intermediate in the synthesis of polyamides and polyurethanes. These polymers are widely used in various industries, including automotive, construction, and textiles, due to their excellent mechanical properties and durability. Research has demonstrated that the incorporation of N,N-Dimethyl-1,2-cyclohexanediamine into polymer chains can improve their thermal stability and mechanical strength.

In the pharmaceutical industry, N,N-Dimethyl-1,2-cyclohexanediamine has shown promise as a building block for the synthesis of novel drugs. Its ability to form stable complexes with metal ions makes it useful in the development of metal-based pharmaceuticals. For example, coordination compounds derived from N,N-Dimethyl-1,2-cyclohexanediamine have been studied for their potential anticancer properties. These complexes exhibit selective cytotoxicity towards cancer cells while minimizing adverse effects on healthy cells.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Recent studies have evaluated the biodegradability and ecotoxicity of N,N-Dimethyl-1,2-cyclohexanediamine. Results indicate that it has moderate biodegradability and low ecotoxicity, making it a more environmentally friendly option compared to some other diamines used in similar applications.

In conclusion, N,N-Dimethyl-1,2-cyclohexanediamine (CAS No. 68173-05-7) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structure and favorable properties make it an essential component in various synthetic processes and material science applications. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow.